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Compound of Interest

Compound Name: MOF-74(Mg)

Cat. No.: B15378801 Get Quote

Essential Safety and Handling Guide for MOF-
74(Mg)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the metal-organic framework (MOF), MOF-74(Mg).
The following procedures and recommendations are based on available safety data for similar

materials and general best practices for handling nanomaterials, as a specific, detailed Safety

Data Sheet (SDS) for MOF-74(Mg) is not readily available.

Disclaimer: The information provided herein is intended as a guide and should be

supplemented by a thorough risk assessment conducted by qualified personnel in your

institution. Always consult your institution's safety office and adhere to their specific protocols.

Hazard Assessment and Toxicological Profile
While one supplier's material safety data sheet suggests no particular hazard is associated with

MOF-74(Mg), other studies present conflicting information. One study indicated potential

cardiotoxicity in vivo, highlighting the need for cautious handling.[1] As with many

nanomaterials, the full toxicological profile of MOF-74(Mg) is not yet completely understood.[2]

[3][4][5] Therefore, it is prudent to treat MOF-74(Mg) as potentially hazardous and take

appropriate protective measures.
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A safety data sheet for a related compound, MOF-74(Ni), indicates that it may cause

respiratory irritation.[6] Given the structural similarity, it is reasonable to assume that MOF-
74(Mg) dust could also be an irritant.

Physical and Chemical Properties

Property Value

Chemical Name Metal-Organic Framework-74(Magnesium)

Molecular Formula C₈H₄Mg₂O₈[7]

Molecular Weight 276.72 g/mol [7]

Appearance Yellow nanorods

Purity >95% or >98% depending on the supplier[7][8]

Solubility Not determined[8]

Boiling Point Not determined[8]

Flash Point Not determined[8]

Storage Conditions

Condition Temperature

Recommended Storage 2-8°C or -20°C[8]

Shipping
Room temperature in continental US; may vary

elsewhere[7]

Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate PPE is critical to minimize exposure. The following diagram

outlines a logical workflow for this process.
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Risk Assessment

PPE Selection

Assess potential for
inhalation exposure

(e.g., handling powders)

Respiratory Protection:
- Fume hood or ventilated enclosure
- N95/P100 respirator for powders

Assess potential for
dermal contact

(e.g., spills, direct handling)

Hand Protection:
- Nitrile or other chemical-resistant gloves

Assess potential for
eye contact

(e.g., dust, splashes)

Eye and Face Protection:
- Safety glasses with side shields

- Chemical splash goggles
- Face shield for splash hazards

Body Protection:
- Laboratory coat

Click to download full resolution via product page

Figure 1. PPE Selection Workflow for MOF-74(Mg)

Recommended Personal Protective Equipment
Based on the hazard assessment, the following PPE is recommended for handling MOF-
74(Mg):
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PPE Category Specification Rationale

Respiratory Protection

- Work in a certified chemical

fume hood or other ventilated

enclosure. - For handling

powders outside of a ventilated

enclosure, a NIOSH-approved

N95 or P100 respirator is

recommended.[6]

To minimize inhalation of

airborne particles.

Eye and Face Protection

- ANSI Z87.1 compliant safety

glasses with side shields. -

Chemical splash goggles if

there is a risk of splashing. - A

face shield may be necessary

for larger quantities or when

significant splashing is

possible.

To protect eyes from dust and

potential splashes.

Hand Protection
- Nitrile, neoprene, or other

chemical-resistant gloves.
To prevent skin contact.

Body Protection
- A laboratory coat should be

worn at all times.

To protect skin and clothing

from contamination.

Safe Handling and Disposal Workflow
Adherence to proper procedures for handling and disposal is essential to maintain a safe

laboratory environment.
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Handling Procedures

Disposal Procedures

Don appropriate PPE

Work in a ventilated enclosure
(e.g., fume hood)

Dispose of contaminated PPE
as hazardous waste

Handle with care to avoid
generating dust

Wash hands thoroughly
after handling

Collect waste in a
clearly labeled, sealed container

Consult institutional guidelines
for chemical waste disposal

Click to download full resolution via product page

Figure 2. Safe Handling and Disposal Workflow for MOF-74(Mg)

Operational Plans: Step-by-Step Procedures
Donning PPE:

Hand Hygiene: Wash and dry hands thoroughly.

Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

Respirator (if required): If handling powders outside a ventilated enclosure, perform a fit

check for your N95 or P100 respirator.
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Eye Protection: Put on safety glasses or goggles. If a face shield is required, put it on over

your primary eye protection.

Gloves: Put on gloves, ensuring they overlap the cuffs of the lab coat.

Doffing PPE (to be performed in a designated area):

Gloves: Remove gloves using a technique that avoids touching the outside of the glove with

bare skin.

Gown/Lab Coat: Remove the lab coat by unbuttoning it and rolling it outwards, avoiding

contact with the contaminated exterior.

Hand Hygiene: Wash and dry hands thoroughly.

Eye Protection: Remove eye and face protection.

Respirator (if worn): Remove the respirator without touching the front.

Hand Hygiene: Wash and dry hands again.

Disposal Plan
Solid Waste:

Collect all solid MOF-74(Mg) waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a dedicated, clearly labeled, and sealed waste container.

The label should include "MOF-74(Mg) Waste" and any other information required by your

institution's waste management protocols.

Liquid Waste:

If MOF-74(Mg) is suspended in a solvent, the liquid waste should be collected in a

separate, labeled, and sealed container.

The label should identify both the MOF and the solvent.
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Contaminated PPE:

Disposable gloves, contaminated wipes, and any other disposable PPE should be placed

in the designated hazardous waste container.

Final Disposal:

All waste containing MOF-74(Mg) should be disposed of as chemical waste through your

institution's environmental health and safety office. Do not dispose of it in regular trash or

down the drain.[6]

Spill and Leak Procedures:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

The material can be collected with a wet cloth or gently swept into a suitable container for

proper disposal.[8]

Clean the spill area thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/es702158q
https://www.capotchem.cn/doc/msds_882977-00-6.do
https://www.chemscene.com/1565828-96-7.html
https://www.ruixibiotech.com/file/photo/1606116208.pdf
https://www.benchchem.com/product/b15378801#personal-protective-equipment-for-handling-mof-74-mg
https://www.benchchem.com/product/b15378801#personal-protective-equipment-for-handling-mof-74-mg
https://www.benchchem.com/product/b15378801#personal-protective-equipment-for-handling-mof-74-mg
https://www.benchchem.com/product/b15378801#personal-protective-equipment-for-handling-mof-74-mg
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15378801?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

